(E)-ethyl N-(6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N'-(furan-2-carbonyl)carbamimidothioate

• IUPAC Name: ethyl N'-(4-amino-1,3-dimethyl-2,6-dioxopyrimidin-5-yl)-N-(furan-2-carbonyl)carbamimidothioate
• InChI: InChI=1S/C14H17N5O4S/c1-4-24-13(17-11(20)8-6-5-7-23-8)16-9-10(15)18(2)14(22)19(3)12(9)21/h5-7H,4,15H2,1-3H3,(H,16,17,20)
• InChI Key: KZPYYBGFQBOAKY-UHFFFAOYSA-N
• Canonical SMILES: CCSC(=NC1=C(N(C(=O)N(C1=O)C)C)N)NC(=O)C2=CC=CO2
• Molecular Formula: C14H17N5O4S
• Molecular Weight: 351.38 g/mol

Description

(E)-ethyl N-(6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N'-(furan-2-carbonyl)carbamimidothioate is a useful research compound. Its molecular formula is C14H17N5O4S and its molecular weight is 351.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The compound is part of a class of chemicals that involves complex synthetic processes and exhibits unique reactivity patterns. For instance, the synthesis of related compounds like 3-aminonaphtho(2,1-b)furan-2-carboxylate and its derivatives involves reactions with carbon disulphide, methylation, and condensation, leading to the formation of compounds with potential antimicrobial activity (Ravindra, Vagdevi, & Vaidya, 2008). Such synthetic routes underscore the chemical versatility of these compounds and their derivatives, enabling the exploration of their biological activities.

Biological Activities

Compounds related to "(E)-ethyl N-(6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N'-(furan-2-carbonyl)carbamimidothioate" have been investigated for various biological activities. For example, the synthesis of amino acid ester derivatives containing 5-fluorouracil, a compound with a somewhat related structure, demonstrates significant in vitro antitumor activity against specific cancer cell lines (Xiong et al., 2009). This highlights the potential of such compounds in medicinal chemistry, particularly in the development of new anticancer agents.

Antimicrobial and Antioxidant Properties

Further exploration into the antimicrobial and antioxidant properties of related compounds reveals their potential in addressing various health issues. For instance, the acylhydrazone compound named ethyl N′-furan-2-carbonylbenzohydrazonate and its derivatives have shown effective antiurease and antioxidant activities (Sokmen et al., 2014). Such findings suggest the applicability of these compounds in the treatment or management of diseases associated with oxidative stress and bacterial infections.